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Compound of Interest

Compound Name: 1,2,3-Butanetriol

Cat. No.: B1208628

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This document provides immediate, essential safety and
logistical information for 1,2,3-Butanetriol, including personal protective equipment (PPE)
guidelines, operational procedures, and disposal plans.

Quantitative Data Summary

A clear understanding of a chemical's physical and chemical properties is the first step in safe
handling. The following table summarizes key quantitative data for 1,2,3-Butanetriol.

Property Value

Molecular Formula C4H1003

Molecular Weight 106.12 g/mol

CAS Number 4435-50-1

Flash Point 46°C (lit.)[1][2]

Boiling Point 175°C/27mmHg (lit.)[1]
Melting Point 117°C (lit.)[1]

Specific Gravity 1.18[3]

Refractive Index 1.47[3]
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Hazard Identification and Personal Protective

Equipment (PPE)

1,2,3-Butanetriol is classified with the following hazards:

Harmful if swallowed (H302)[1][2][4]
Causes skin irritation (H315)[1][2][4]

Causes serious eye irritation (H319)[1][2][4]

May cause respiratory irritation (H335)[1][2][4]

Therefore, the use of appropriate personal protective equipment is mandatory.

PPE Category

Specification

Eye/Face Protection

Tightly fitting safety goggles with side-shields
conforming to EN 166 (EU) or NIOSH (US).[1][2]

Contact lenses should not be worn.[5]

Skin Protection

Chemical-resistant gloves (e.g., PVC),
inspected prior to use.[1][5] Wear fire/flame
resistant and impervious clothing.[1][2] Safety

footwear or gumboots are also recommended.

[5]

Respiratory Protection

Use in a well-ventilated area.[1][5] If exposure
limits are exceeded or irritation is experienced, a
full-face respirator is necessary.[2] A NIOSH-
approved respirator should be used if airborne
concentrations exceed published exposure
limits.[6]

Experimental Workflow: Handling, Storage, and

Disposal
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The following diagram outlines the necessary steps for the safe handling, storage, and disposal
of 1,2,3-Butanetriol in a laboratory setting.

Preparation

Don Appropriate PPE:
- Safety Goggles
- Chemical-Resistant Gloves
- Impervious Clothing

\ 4

Ensure Adequate Ventilation

Handling
\

Avoid contact with skin and eyes.
Avoid breathing vapors or mists.

l Rt SORY Accidental Release / Spill
bt
Use non-sparking tools. Contain spill with inert absorbent material (sand, earth).
4 Y

Do not eat, drink, or smoke.

Wash hands thoroughly after handling. Collect into a labeled container for disposal.

VA
7
Stora#
\
Keep container tightly closed in a dry, cool, and well-ventilated place. Increase ventilation.
\“‘\\\ Disposal
Y Bl
Store away from incompatible materials and foodstuff containers. Dispose of contents/container in accordance with local, state, and federal regulations.
Y
Dispose at an approved waste disposal plant.
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Caption: Workflow for Safe Handling of 1,2,3-Butanetriol.

Procedural Guidance

Handling:

» Work in a well-ventilated area to avoid the formation and inhalation of mists or vapors.[1][5]

Wear the appropriate personal protective equipment as detailed in the PPE table.

Avoid all personal contact with the chemical, including inhalation.[5]

Use non-sparking tools to prevent ignition.[1]

After handling, wash hands and any exposed skin thoroughly with soap and water.[1][5]

Do not eat, drink, or smoke in the handling area.[1][2]

Storage:

Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[2]

Keep away from incompatible materials and foodstuff containers.[2][5]

Protect containers from physical damage and check regularly for leaks.[5]

Store in a locked-up area.[1][2]
First-Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[1][2]

 In Case of Skin Contact: Immediately take off all contaminated clothing. Wash the affected
area with plenty of soap and water. If skin irritation occurs, get medical advice.[1][2]
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 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical
attention.[1][2]

« |If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or poison control
center immediately.[1]

Disposal:

» Dispose of 1,2,3-Butanetriol and its container in accordance with all applicable local, state,
and federal regulations.[1][2]

e The material should be disposed of at an appropriate treatment and disposal facility.[1][2]
» Do not allow the chemical to enter drains or waterways.[1][5]

Accidental Release Measures:

o Evacuate personnel to a safe area and ensure adequate ventilation.[1]

o Wear appropriate personal protective equipment, including respiratory protection.[1]

e Prevent further leakage or spillage if it is safe to do so.[1]

» Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[5]
o Collect the absorbed material into a suitable, closed container for disposal.[1]

» Remove all sources of ignition and use spark-proof tools.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
1,2,3-Butanetriol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208628#personal-protective-equipment-for-
handling-1-2-3-butanetriol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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